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Compound of Interest

Compound Name: Vanadium-titanium

Cat. No.: B8517020

Technical Support Center: V-Ti Based Catalyst
Deactivation

This technical support center provides troubleshooting guidance for researchers, scientists,
and professionals working with Vanadium-Titanium (V-Ti) based catalysts in industrial
processes, particularly for Selective Catalytic Reduction (SCR) of NOx.

Frequently Asked Questions (FAQSs)

Q1: What are the primary causes of deactivation for V-Ti based SCR catalysts?
Al: V-Ti based catalyst deactivation is broadly categorized into four main types:

o Chemical Poisoning: This is the most common cause and involves the chemical interaction
of flue gas components with the catalyst's active sites. Key poisons include alkali and
alkaline earth metals (K, Na, Ca), heavy metals (As, Pb), phosphorus, and sulfur
compounds.[1][2][3] These substances can neutralize essential acid sites on the catalyst,
reducing its ability to adsorb ammonia (NH3).[1][4]

o Physical Deactivation (Fouling/Masking): This occurs when particulate matter, such as fly
ash or ammonium bisulfates, physically blocks the pores and covers the active surface of the
catalyst.[1][5] This blockage prevents reactants from reaching the active sites.
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» Thermal Deactivation (Sintering): Exposure to excessively high temperatures can cause
irreversible changes to the catalyst structure.[3][6] This includes the sintering of the TiO2
support, which leads to a loss of surface area, and the agglomeration of the active V205
phase.[6][7]

o Mechanical Deactivation: This involves the physical loss of the catalyst material due to
erosion from high-velocity fly ash particles or attrition from vibrations and handling.[8]

Q2: My catalyst is showing reduced NOx conversion. How can | begin to troubleshoot the
problem?

A2: A systematic approach is crucial for diagnosing the cause of reduced catalyst performance.
The following workflow provides a general guideline for troubleshooting.
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Figure 1: General troubleshooting workflow for catalyst deactivation.

Q3: How do alkali metals like potassium (K) and sodium (Na) deactivate the catalyst?

A3: Alkali metals are severe poisons for V-Ti SCR catalysts. The primary deactivation
mechanism is chemical.[1] Alkali metals react with the Brgnsted acid sites (V-OH), which are
crucial for adsorbing ammonia.[4][9] This reaction neutralizes the acid sites, reducing the
catalyst's activity. Potassium is generally considered to have the strongest deactivation
potential.[1] The interaction also lowers the reducibility of the active vanadium species.[9]
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Figure 2. Mechanism of catalyst deactivation by alkali metals.

Q4: What is the role of sulfur dioxide (SOZ2) in catalyst deactivation?
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A4: The impact of SO2 is complex. While V-Ti catalysts are known for good SO2 resistance, it
can still contribute to deactivation, primarily through two pathways:[4][9]

o Ammonium Bisulfate (ABS) Formation: At lower temperatures (typically <300-350°C), SO2
can be oxidized to SO3, which then reacts with ammonia and water to form ammonium
bisulfate (NH4HSO4) and ammonium sulfate ((NH4)2S04).[9] These sticky salts deposit on
the catalyst surface and in its pores, leading to masking and plugging.[9][10]

o Reaction with Catalyst Sites: SO2 can react with the active V205 sites, forming metal
sulfates. This interaction can inhibit the adsorption of NOx and suppress the overall SCR
reaction.[9]

Interestingly, the presence of SO2 can sometimes mitigate the poisoning effect of alkali metals
like K, Na, and Ca.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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